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Compound of Interest

Compound Name: 2-(Aminomethoxy)aceticacid

Cat. No.: B15234701

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe disposal of 2-
(Aminomethoxy)acetic acid, ensuring compliance with general hazardous waste regulations.

1. Waste ldentification and Characterization:

The first crucial step is to identify 2-(Aminomethoxy)acetic acid as a chemical waste product.
Unless specifically confirmed to be non-hazardous by a qualified environmental health and
safety (EHS) professional, all waste chemicals, including 2-(Aminomethoxy)acetic acid and its
containers, should be treated as hazardous waste[1]. This approach ensures the highest level
of safety and regulatory compliance.

2. Personal Protective Equipment (PPE):

Prior to handling 2-(Aminomethoxy)acetic acid for disposal, it is imperative to wear appropriate
personal protective equipment to prevent exposure.
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PPE Category Specific Recommendations

Wear chemical safety goggles or eyeglasses
that meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166[2].

Eye and Face Protection

Wear appropriate protective gloves and a lab
Skin Protection coat or other protective clothing to prevent skin

contact[2].

Under normal use conditions with adequate
) ) ventilation, respiratory protection is not typically
Respiratory Protection ] ) o ]
required. However, if dust formation is possible,

a patrticle filter respirator is recommended[2].

3. Containment and Labeling:

Proper containment and labeling are essential for the safe storage and subsequent disposal of
chemical waste.

o Container Selection: Store 2-(Aminomethoxy)acetic acid waste in a compatible container
with a secure, tightly closing lid[3][4]. The container must be in good condition, free from
leaks or cracks[4]. Plastic containers are often preferred over glass for hazardous waste
when compatibility is not an issue[5].

e Labeling: The waste container must be clearly labeled as "Hazardous Waste"[5]. The label
should include the following information:

o Full chemical name: "2-(Aminomethoxy)acetic acid" (avoiding abbreviations or chemical
formulas)[5].

o For mixtures, list each chemical component and its approximate percentage[3].
o Accumulation start date (the date the first waste was placed in the container).

o The name and contact information of the principal investigator or responsible person[5].
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o The location where the waste was generated (e.qg., building and room number)[5].
4. Storage:

Store the labeled hazardous waste container in a designated satellite accumulation area within
the laboratory[3]. This area should be under the control of the laboratory personnel. Key
storage requirements include:

e Segregation: Store 2-(Aminomethoxy)acetic acid waste away from incompatible materials.
As a general guideline, segregate acids from bases, and oxidizing agents from reducing
agents[3].

e Secondary Containment: It is best practice to store hazardous waste containers in secondary
containment, such as a chemical-resistant tray or tub, to contain any potential leaks or
spills[4].

» Closed Containers: Keep the waste container securely closed at all times, except when
adding waste[1][4].

5. Disposal Procedure:

Under no circumstances should 2-(Aminomethoxy)acetic acid be disposed of in the regular
trash or poured down the drain[5][6]. The established procedure for disposal is through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

o Contact EHS: When the container is full or ready for disposal, contact your institution's EHS
office to arrange for a pickup[5].

o Waste Manifest: You will likely need to complete a hazardous waste manifest or a similar
form provided by your EHS department, detailing the contents of the waste container[5].

Empty Containers:

Empty containers that held 2-(Aminomethoxy)acetic acid must also be disposed of properly. A
container is considered "empty" if all contents have been removed by normal means. However,
to be disposed of as non-hazardous waste, the container should be triple-rinsed with a suitable
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solvent[4]. The rinsate from this cleaning process must be collected and treated as hazardous
waste[1][4]. After triple-rinsing and allowing it to dry, deface the original label and dispose of the
container according to your institution's guidelines for non-hazardous solid waste[1].

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
(Aminomethoxy)acetic acid.
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2-(Aminomethoxy)acetic acid Disposal Workflow

2-(Aminomethoxy)acetic acid Disposal Workflow
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Caption: Decision workflow for the safe disposal of 2-(Aminomethoxy)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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